![molecular formula C19H21N3O4 B3569500 1-(2-ethoxyphenyl)-4-(3-nitrobenzoyl)piperazine](/img/structure/B3569500.png)
1-(2-ethoxyphenyl)-4-(3-nitrobenzoyl)piperazine
Overview
Description
1-(2-ethoxyphenyl)-4-(3-nitrobenzoyl)piperazine, also known as ENBPI, is a chemical compound that has been studied for its potential applications in scientific research. This compound has shown promising results in various studies, leading to its growing interest among researchers.
Scientific Research Applications
1-(2-ethoxyphenyl)-4-(3-nitrobenzoyl)piperazine has been studied for its potential applications in various scientific research fields. One of the most promising applications is its use as a fluorescent probe for the detection of zinc ions. This compound has been shown to selectively bind to zinc ions and emit fluorescence upon binding, making it a useful tool for studying zinc ion dynamics in cells.
This compound has also been studied for its potential as an anti-cancer agent. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. This compound has been shown to induce apoptosis, or programmed cell death, in cancer cells, making it a promising candidate for further research in cancer treatment.
Mechanism of Action
The mechanism of action of 1-(2-ethoxyphenyl)-4-(3-nitrobenzoyl)piperazine is not fully understood, but it is believed to involve the inhibition of enzymes involved in cell growth and proliferation. This compound has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and cell division. This inhibition leads to the accumulation of DNA damage and ultimately induces apoptosis in cancer cells.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. In addition to its anti-cancer activity, this compound has been shown to have anti-inflammatory activity. This compound has been shown to inhibit the production of inflammatory cytokines, making it a potential candidate for the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
1-(2-ethoxyphenyl)-4-(3-nitrobenzoyl)piperazine has several advantages for lab experiments. It is a stable compound that is easy to synthesize and purify. It has also been shown to have low toxicity, making it a safe compound to work with. However, this compound has some limitations for lab experiments. It is a relatively new compound, and its mechanism of action is not fully understood. Further research is needed to fully understand its potential applications and limitations.
Future Directions
There are several future directions for research on 1-(2-ethoxyphenyl)-4-(3-nitrobenzoyl)piperazine. One area of research is the development of this compound-based fluorescent probes for the detection of other metal ions. This compound has been shown to selectively bind to zinc ions, but further research is needed to determine its selectivity for other metal ions.
Another area of research is the development of this compound-based anti-cancer agents. This compound has shown promising results in inhibiting the growth of cancer cells, but further research is needed to optimize its anti-cancer activity and determine its potential as a cancer treatment.
Conclusion
In conclusion, this compound is a promising compound that has potential applications in various scientific research fields. Its synthesis method has been optimized, and it has been shown to have low toxicity and high stability. This compound has shown promising results in various studies, including its potential as a fluorescent probe for the detection of zinc ions and as an anti-cancer agent. Further research is needed to fully understand its potential applications and limitations, but this compound is a compound that is worth exploring for its potential in scientific research.
Properties
IUPAC Name |
[4-(2-ethoxyphenyl)piperazin-1-yl]-(3-nitrophenyl)methanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N3O4/c1-2-26-18-9-4-3-8-17(18)20-10-12-21(13-11-20)19(23)15-6-5-7-16(14-15)22(24)25/h3-9,14H,2,10-13H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CEJGKPQDPDABAC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1N2CCN(CC2)C(=O)C3=CC(=CC=C3)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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